Cas no 2171947-52-5 (4-(propan-2-yl)oxepane-4-carbaldehyde)

• Product Name: 4-(propan-2-yl)oxepane-4-carbaldehyde
• CAS No: 2171947-52-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5853923
• PubChem ID: 165573372
• Update Time: 2025-06-07

4-(propan-2-yl)oxepane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)oxepane-4-carbaldehyde
• EN300-1620568
• 2171947-52-5

• Inchi： 1S/C10H18O2/c1-9(2)10(8-11)4-3-6-12-7-5-10/h8-9H,3-7H2,1-2H3
• InChI Key： PBFSUWHKKXKICQ-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(CC1)C(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(propan-2-yl)oxepane-4-carbaldehyde

Chemical Profile of 4-(propan-2-yl)oxepane-4-carbaldehyde (CAS No. 2171947-52-5)

4-(propan-2-yl)oxepane-4-carbaldehyde, identified by its CAS number 2171947-52-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxepane derivative features a unique aldehyde functional group, making it a versatile intermediate in synthetic chemistry and a potential building block for various bioactive molecules.

The molecular structure of 4-(propan-2-yl)oxepane-4-carbaldehyde consists of a cyclohexene ring substituted with a propanyl group at the 4-position and an aldehyde group at the 1-position. This configuration imparts distinct reactivity, allowing for diverse chemical transformations that are of great interest to medicinal chemists. The presence of both the oxepane ring and the aldehyde moiety makes this compound particularly valuable in the synthesis of complex heterocyclic compounds, which are prevalent in modern drug discovery.

In recent years, there has been growing interest in oxepane derivatives due to their potential biological activities. The rigid cyclic structure of oxepane can enhance binding affinity and metabolic stability, making such compounds attractive candidates for drug development. Specifically, 4-(propan-2-yl)oxepane-4-carbaldehyde has been explored as a precursor in the synthesis of novel pharmacophores targeting various therapeutic areas.

One notable application of 4-(propan-2-yl)oxepane-4-carbaldehyde is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the aldehyde group, researchers have synthesized analogs of 4-(propan-2-yl)oxepane-4-carbaldehyde that exhibit inhibitory effects on specific kinases. These studies have demonstrated the compound's potential as a scaffold for designing next-generation kinase inhibitors with improved selectivity and efficacy.

Another area where 4-(propan-2-yl)oxepane-4-carbaldehyde has shown promise is in the synthesis of antimicrobial agents. The structural features of this compound contribute to its ability to interact with bacterial enzymes and disrupt essential metabolic pathways. Preliminary studies have indicated that derivatives of 4-(propan-2-yl)oxepane-4-carbaldehyde exhibit activity against Gram-positive bacteria, offering a promising lead for developing new antibiotics to combat antibiotic-resistant strains.

The versatility of 4-(propan-2-yl)oxepane-4-carbaldehyde also extends to its role as a chiral building block. The oxepane ring can be functionalized in multiple ways, allowing for the synthesis of enantiomerically pure compounds. Chiral drugs are often more effective than their racemic counterparts due to their selective interaction with biological targets. Therefore, 4-(propan-2-yl)oxepane-4-carbaldehyde has been utilized in asymmetric synthesis efforts to produce chiral intermediates for high-value pharmaceuticals.

Advances in computational chemistry have further enhanced the utility of 4-(propan-2-yl)oxepane-4-carbaldehyde. Molecular modeling studies have helped predict the reactivity and binding properties of this compound, enabling researchers to design more effective derivatives with tailored biological activities. These computational approaches complement traditional synthetic methods, accelerating the discovery process and reducing experimental costs.

The synthesis of 4-(propan-2-yl)oxepane-4-carbaldehyde itself presents interesting challenges due to its strained cyclic structure. However, recent methodological advances have made it more accessible than ever before. Catalytic hydrogenation and oxidation techniques have been optimized to produce this compound in high yields and purity, facilitating its use in downstream applications.

In conclusion, 4-(propan-2-yloxepane)-4-carbaldehyde (CAS No. 2171947–52–5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.